2-(Pyridin-2-ylamino)benzenethiol
Cat. No. B032450
Key on ui cas rn:
158438-81-4
M. Wt: 202.28 g/mol
InChI Key: VBDMZVDWMZEJLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:16][CH:17]([OH:18])[CH3:19].[Cl:1][c:2]1[cH:3][cH:4][cH:5][cH:6][n:7]1.[SH:8][c:9]1[c:10]([NH2:11])[cH:12][cH:13][cH:14][cH:15]1>>[c:2]1([NH:11][c:10]2[c:9]([SH:8])[cH:15][cH:14][cH:13][cH:12]2)[cH:3][cH:4][cH:5][cH:6][n:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(C)O
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccccn1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
Nc1ccccc1S
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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Sc1ccccc1Nc1ccccn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
